Cas no 2694747-28-7 (5-bromo-2-fluoro-3-iodo-N-methylaniline)

• Product Name: 5-bromo-2-fluoro-3-iodo-N-methylaniline
• CAS No: 2694747-28-7
• MF: C₇H₆BrFIN
• MW: 329.936116695404
• CID: 5613311
• PubChem ID: 165940428
• Update Time: 2023-09-21

5-bromo-2-fluoro-3-iodo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-33051309
• 5-bromo-2-fluoro-3-iodo-N-methylaniline
• 2694747-28-7

• Inchi： 1S/C7H6BrFIN/c1-11-6-3-4(8)2-5(10)7(6)9/h2-3,11H,1H3
• InChI Key： ANPWEQUBDMPSLG-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1F)NC)Br

Computed Properties

• Exact Mass: 328.87124g/mol
• Monoisotopic Mass: 328.87124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų